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Compound of Interest

Compound Name:
(1R)-1-pyrimidin-2-

ylethanamine;hydrochloride

CAS No.: 2387560-79-2

Cat. No.: B2959233

Get Quote

Executive Summary
(1R)-1-(Pyrimidin-2-yl)ethanamine (CAS: 1344931-27-6 for the (R)-isomer) is a critical chiral

building block in the synthesis of pharmaceutical agents, particularly kinase inhibitors (e.g.,

PLK4 inhibitors) and antagonists for various G-protein coupled receptors.[1] Its structural

integrity—specifically the enantiomeric purity of the

-chiral center—is paramount for biological activity.

This guide provides a comprehensive spectroscopic profile (NMR, IR, Mass Spectrometry) and

analytical protocols for validating the identity and enantiomeric excess (ee%) of this compound.
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Property Data

IUPAC Name (1R)-1-(Pyrimidin-2-yl)ethanamine

Molecular Formula C₆H₉N₃

Molecular Weight 123.16 g/mol

Monoisotopic Mass 123.0796 Da

Physical State
Colorless to pale yellow oil (Free base); White

solid (HCl salt)

Solubility
Soluble in MeOH, EtOH, DMSO, CHCl₃; HCl

salt soluble in water

Chiral Center C-1 (Ethyl group attachment point)

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][3][4]
The NMR profile of (1R)-1-(pyrimidin-2-yl)ethanamine is characterized by the distinct

deshielding of the pyrimidine ring protons and the coupling patterns of the ethyl side chain.

¹H NMR Data (400 MHz, CDCl₃)
Note: Chemical shifts (

) are reported in ppm relative to TMS.
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Position (ppm) Multiplicity Integral
Coupling (

Hz)
Assignment

H-4, H-6 8.68 Doublet (d) 2H

Pyrimidine

Ring (Ortho

to N)

H-5 7.18 Triplet (t) 1H

Pyrimidine

Ring (Meta to

N)

CH (Chiral) 4.25 Quartet (q) 1H
Methine (

-proton)

NH₂ 1.95 Broad (br s) 2H -

Amine

(Exchangeabl

e with D₂O)

CH₃ 1.48 Doublet (d) 3H Methyl group

Interpretation & Causality:

Pyrimidine Ring System (A₂B System): The H-4 and H-6 protons appear most downfield

(~8.7 ppm) due to the strong electron-withdrawing inductive effect of the adjacent nitrogen

atoms. The H-5 proton is shielded relative to H-4/6 (~7.2 ppm) as it is not directly adjacent to

the ring nitrogens.

Chiral Center: The methine proton at C-1 appears as a quartet due to coupling with the

adjacent methyl group. In the hydrochloride salt form, this peak shifts downfield significantly

(to ~4.6–5.0 ppm) due to the protonation of the amine.

¹³C NMR Data (100 MHz, CDCl₃)
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Position (ppm) Carbon Type

C-2 173.5 Quaternary (Ipso)

C-4, C-6 157.2 CH (Aromatic)

C-5 118.8 CH (Aromatic)

CH (Chiral) 55.4 CH (Aliphatic)

CH₃ 23.1 CH₃ (Aliphatic)

Mass Spectrometry (MS)[1][5][6]
Mass spectrometry analysis is typically performed using Electrospray Ionization (ESI) in

Positive mode (ESI+).

Key Ionization Data
[M+H]⁺: m/z 124.1 (Base Peak)

[M+Na]⁺: m/z 146.1

[2M+H]⁺: m/z 247.2 (Dimer often seen at high concentrations)

Fragmentation Pathway
The fragmentation pattern is driven by the stability of the pyrimidine ring and the lability of the

amine group.

Figure 1: Proposed ESI-MS fragmentation pathway for (1R)-1-(pyrimidin-2-yl)ethanamine.

Infrared Spectroscopy (FT-IR)[7]
Data typically acquired as a thin film (neat) or KBr pellet.
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Wavenumber (cm⁻¹) Vibration Mode Functional Group

3350 - 3280 N-H Stretch (Doublet) Primary Amine

3050 - 3010 C-H Stretch Aromatic (Pyrimidine)

2960 - 2870 C-H Stretch Aliphatic (Methyl/Ethyl)

1580 - 1560 C=N Stretch Pyrimidine Ring

1440 - 1420 C=C Stretch Aromatic Skeleton

Enantiomeric Purity Determination (Critical)
Standard NMR cannot distinguish between the (1R) and (1S) enantiomers. To validate the "R"

designation, Chiral HPLC or Optical Rotation is required.

Chiral HPLC Method
This method separates the enantiomers based on their interaction with a chiral stationary

phase (typically polysaccharide-based).

Column: Chiralpak IC or Chiralcel OD-H (4.6 x 250 mm, 5 µm).[2]

Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.[2][3]

Detection: UV @ 254 nm.[2]

Temperature: 25°C.

Expected Retention: The (R)-isomer typically elutes differently than the (S)-isomer. Note:

Injection of a racemic standard is required to establish relative retention times (Rt).

Optical Rotation
Instrument: Polarimeter (Sodium D line, 589 nm).

Solvent: Methanol (c = 1.0).
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Sign: The specific rotation

must be compared against a certificate of analysis from a resolved standard.

Protocol: Dissolve 10 mg of sample in 1 mL MeOH. Measure in a 1 dm cell.

Calculation:

Workflow for Chiral Resolution & Analysis
The following diagram illustrates the workflow to obtain and verify the (1R) enantiomer from a

racemic mixture.

Figure 2: Workflow for the resolution and validation of the (1R)-enantiomer.

Experimental Protocols
General Synthesis (Reductive Amination)
While the (1R) isomer is often obtained via resolution, the racemic scaffold is synthesized as

follows:

Starting Material: 2-Acetylpyrimidine.

Reagents: Ammonium acetate (NH₄OAc), Sodium cyanoborohydride (NaBH₃CN), Methanol.

Procedure:

Dissolve 2-acetylpyrimidine (1 eq) in MeOH.

Add NH₄OAc (10 eq) and stir for 1 hour.

Add NaBH₃CN (0.7 eq) slowly. Stir at RT for 24h.

Quench with concentrated HCl (to pH < 2) to decompose excess hydride, then basify (pH

> 12) with NaOH.

Extract with DCM, dry over MgSO₄, and concentrate.
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Sample Preparation for Analysis
NMR: Dissolve ~5-10 mg of the amine in 0.6 mL CDCl₃. If the sample is the HCl salt, use

D₂O or DMSO-d₆ and add a drop of NaOD (if in D₂O) to observe the free base shifts if

desired.

Mass Spec: Dilute to 10 µg/mL in Methanol/Water (50:50) + 0.1% Formic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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